Cas no 68-19-9 (Cyanocobalamin)

Cyanocobalamin Properties

Names and Identifiers

• Vitamin B12
• 5,6-dimethyl-1-(3-o-phosphono-alpha-d-ribofuranosyl)-1h-benzimidazolmonoes
• 5,6-dimethylbenzimidazolylcobamidecyanide
• 5,6-dimethylbenzimidazolyl-co-cyanocobamide
• alpha-5,6-dimethyl-1h-benzimidazolyl-cobamidcyanide
• anacobin
• berubigen
• betalin-12
• betalin12crystalline
• Cyanocobalamin
• Cyanocobalamin (B12)
• Cyanocobalamin (Vitamin B12) solution
• VB12
• VITAMIN B12(CYANOCOBALAMIN)(RG)
• Bedoz
• CN-13-epiCbl
• cn-b12
• CN-CBL
• cob(II)alamin
• cotel
• covit
• Cyanocob(III)alaMin
• cyomin
• embiol
• Usp Grade
• vibalt
• Vitamin B12, USP grade
• vitral
• α-(5,6-Dimethylbenzimidazolyl)cyanocobamide
• Cyanocobalmin
• Cyano-5,6-dimethylbenzimidazole-cobalamin
• 维生素B12
• methylcobalamin
• 422M554
• +Expand

• MDL： MFCD00151092
• InChIKey： QXOMMGINPOYKPR-WYVZQNDMSA-M
• Inchi： 1S/C62H90N13O14P.CH3.Co/c1-29-20-39-40(21-30(29)2)75(28-70-39)57-52(84)53(41(27-76)87-57)89-90(85,86)88-31(3)26-69-49(83)18-19-59(8)37(22-46(66)80)56-62(11)61(10,25-48(68)82)36(14-17-45(65)79)51(74-62)33(5)55-60(9,24-47(67)81)34(12-15-43(63)77)38(71-55)23-42-58(6,7)35(13-16-44(64)78)50(72-42)32(4)54(59)73-56;;/h20-21,23,28,31,34-37,41,52-53,56-57,76,84H,12-19,22,24-27H2,1-11H3,(H15,63,64,65,66,67,68,69,71,72,73,74,77,78,79,80,81,82,83,85,86);1H3;/q;-1;+2/p-1/t31?,34-,35-,36-,37+,41-,52-,53-,56-,57+,59-,60+,61+,62+;;/m1../s1
• SMILES： [Co+2].P(=O)(O[H])(O[C@]1([H])[C@@]([H])(C([H])([H])O[H])O[C@@]([H])([C@]1([H])O[H])N1C([H])=NC2C([H])=C(C([H])([H])[H])C(C([H])([H])[H])=C([H])C1=2)OC([H])(C([H])([H])[H])C([H])([H])N([H])C(C([H])([H])C([H])([H])[C@@]1(C([H])([H])[H])C2C(C([H])([H])[H])=C3[C@@]([H])(C([H])([H])C([H])([H])C(N([H])[H])=O)C(C([H])([H])[H])(C([H])([H])[H])C(C([H])=C4[C@@]([H])(C([H])([H])C([H])([H])C(N([H])[H])=O)[C@](C([H])([H])[H])(C([H])([H])C(N([H])[H])=O)C(C(C([H])([H])[H])=C5[C@@]([H])(C([H])([H])C([H])([H])C(N([H])[H])=O)[C@](C([H])([H])[H])(C([H])([H])C(N([H])[H])=O)[C@](C([H])([H])[H])([C@@]([H])([C@]1([H])C([H])([H])C(N([H])[H])=O)N=2)[N-]5)=N4)=N3)=O.[C-]([H])([H])[H] |t:73,99,132|
• BRN： 4122889

Computed Properties

• Exact Mass: 1354.567399g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 21
• Rotatable Bond Count: 26
• Monoisotopic Mass: 1354.567399g/mol
• Monoisotopic Mass: 1354.567399g/mol
• Topological Polar Surface Area: 476Ų
• Heavy Atom Count: 93
• Complexity: 3220
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• Tautomer Count: 128
• Surface Charge: 0
• Molecular Weight: 1355.4

Experimental Properties

• Odor: Odorless
• Stability Shelf Life: HYDRATED CRYSTALS ARE STABLE TO AIR, MAX STABILITY IN PH RANGE 4.5-5
• Taste: Tasteless
• LogP: 6.57018
• PSA: 479.70000
• Merck: 10014
• Water Partition Coefficient: dissolution
• Boiling Point: > 300
• Melting Point: >300 ºC
• Flash Point: Fahrenheit: 48.2 ° f
  Celsius: 9 ° c
  
• Solubility: Soluble
• Color/Form: 1.0 mg/mL in methanol
• Color/Form: Dark red crystal or crystalline powder. Odorless, odourless, hygroscopic, black at 210 ～ 220 ℃
• Stability/Shelf Life: Hygroscopic. Keep cold and dry.
• Solubility: Slightly soluble in water and ethanol, insoluble in acetone, chloroform or diethyl ether
• Sensitiveness: Hygroscopic
• Specific Rotation: 23656 -59 ± 9° (dil aq soln)
• Density: 0.9450
• Odor: Odorless

Cyanocobalamin Security Information

• Symbol: GHS02 GHS06 GHS08
• RTECS：GG3750000
• WGK Germany：1
• Safety Term：S24/25
• Safety Instruction： S24/25
• Dangerous goods sign： F T
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H225-H301 + H311 + H331-H370
• Warning Statement： P210-P260-P280-P301+P310-P311
• Storage Condition：4°C, protect from light
• Risk Phrases： 11-23/24/25-39/23/24/25
• Signal Word：Danger
• TSCA：Yes
• FLUKA BRAND F CODES：3-8-10

Cyanocobalamin Customs Data

• HS CODE：2936260000
• Customs Data：

  China Customs Code:

  2936260000

Related Categories

• Solvents and Organic Chemicals Organic Compounds